Cas no 1609407-65-9 (4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride)

• Product Name: 4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride
• CAS No: 1609407-65-9
• MF: C₇H₁₀BrClN₂
• MW: 237.524699687958
• MDL: MFCD26959425
• CID: 4608787
• Update Time: 2025-08-04

4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride

• MDL： MFCD26959425
• Inchi： 1S/C7H9BrN2.ClH/c8-7-3-9-10(5-7)4-6-1-2-6;/h3,5-6H,1-2,4H2;1H
• InChI Key： OZBOZJFBJOFFPH-UHFFFAOYSA-N
• SMILES： C(C1CC1)N1C=C(Br)C=N1.Cl

Additional information on 4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride

4-Bromo-1-(Cyclopropylmethyl)-1H-Pyrazole Hydrochloride: A Comprehensive Overview

4-Bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride (CAS No. 1609407-65-9) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms. The presence of a bromine atom at the 4-position and a cyclopropylmethyl group at the 1-position introduces distinct electronic and steric effects, making it a valuable molecule for further exploration.

The synthesis of 4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, cyclization, and halogenation. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and enhancing purity. The compound is typically isolated as its hydrochloride salt, which ensures stability and solubility in aqueous media.

Structurally, 4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride exhibits a rigid framework with a cyclopropane ring fused to a methyl group. This arrangement imparts unique mechanical properties, making it an intriguing candidate for materials science applications. Additionally, the bromine substituent at the 4-position facilitates further functionalization, such as Suzuki-Miyaura coupling reactions, enabling the construction of more complex molecular architectures.

Recent studies have highlighted the potential of 4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride as a lead compound in drug discovery programs targeting various therapeutic areas. For instance, its ability to modulate protein-protein interactions (PPIs) has been explored in the context of cancer treatment. Preclinical data suggest that this compound may inhibit key oncogenic pathways by disrupting critical PPIs, thereby inducing apoptosis in cancer cells while sparing normal cells.

In terms of pharmacokinetics, 4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride demonstrates favorable absorption profiles in preclinical models. Its lipophilic nature enhances permeability across biological membranes, while the hydrochloride salt form ensures adequate solubility for systemic delivery. Ongoing research is focused on optimizing its bioavailability through formulation strategies such as nanoparticle encapsulation or prodrug design.

The compound's unique reactivity also makes it an attractive substrate for click chemistry applications. For example, the cyclopropane ring can undergo ring-opening reactions under specific conditions, offering a versatile platform for constructing diverse libraries of compounds with potential medicinal value.

From an environmental perspective, the synthesis and handling of 4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride are conducted with strict adherence to green chemistry principles to minimize ecological impact. Researchers are actively exploring catalytic processes that reduce waste generation and energy consumption during its production.

In conclusion, 4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride (CAS No. 1609407-65-9) represents a promising molecule with multifaceted applications across chemistry and pharmacology. Its structural features, reactivity profiles, and potential therapeutic benefits underscore its importance as a research tool and precursor for advanced materials development.